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Compound Name:
N,N-

Dimethylbenzenesulfonamide-d2

Cat. No.: B15558063

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of N,N-
Dimethylbenzenesulfonamide-d2. This deuterated analog of N,N-

Dimethylbenzenesulfonamide is a valuable tool in medicinal chemistry and drug metabolism

studies, offering a means to investigate kinetic isotope effects and elucidate metabolic

pathways. This document outlines a potential synthetic route, detailed experimental protocols,

and the expected analytical characterization of the final compound.

Synthetic Pathway
The synthesis of N,N-Dimethylbenzenesulfonamide-d2 can be achieved through a two-step

process starting from commercially available benzenesulfonyl chloride. The proposed pathway

involves the reaction of benzenesulfonyl chloride with a deuterated source of dimethylamine to

introduce the deuterium labels.
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Benzenesulfonyl Chloride

N,N-Dimethylbenzenesulfonamide-d6

Reaction

Dimethylamine-d6 hydrochloride Base (e.g., Triethylamine) Solvent (e.g., Dichloromethane)
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Synthesis

Characterization

Reactants Mixing
(Benzenesulfonyl chloride,

Dimethylamine-d6 HCl, Base)

Reaction
(Room Temperature, 12h)

Work-up
(Quenching, Extraction, Washing)

Purification
(Column Chromatography)

¹H NMR, ²H NMR, ¹³C NMR

Analysis

Mass Spectrometry (MS) Infrared (IR) Spectroscopy

Final Product:
N,N-Dimethylbenzenesulfonamide-d2
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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